Cas no 106310-17-2 ((N-methylcarbamimidoyl) N-[3-methyl-4-[4-(trifluoromethylsulfanyl)phenoxy]phenyl]carbamate)

• Product Name: (N-methylcarbamimidoyl) N-[3-methyl-4-[4-(trifluoromethylsulfanyl)phenoxy]phenyl]carbamate
• CAS No: 106310-17-2
• MF: C₁₇H₁₆F₃N₃O₃S
• MW: 399.387453079224
• CID: 1176578
• PubChem ID: 13742222
• Update Time: 2025-04-20

(N-methylcarbamimidoyl) N-[3-methyl-4-[4-(trifluoromethylsulfanyl)phenoxy]phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• (N-methylcarbamimidoyl) N-[3-methyl-4-[4-(trifluoromethylsulfanyl)phenoxy]phenyl]carbamate
• carbamic <wbr>
• LogP
• 1-methyl-5-[3-methyl-4-(4-trifluoromethylthiophenoxy)-phenyl]-biuret
• N-methyl-N-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-Imidodicarbonic diamide
• N-Methyl-Na(2)-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]imidodicarbonic diamide
• SCHEMBL10354931
• DTXSID601124184
• 106310-17-2
• 1-methyl-3-[[3-methyl-4-[4-(trifluoromethylsulfanyl)phenoxy]phenyl]carbamoyl]urea
• PRJVFEDDKIYFKT-UHFFFAOYSA-N

• Inchi： 1S/C17H16F3N3O3S/c1-10-9-11(22-16(25)23-15(24)21-2)3-8-14(10)26-12-4-6-13(7-5-12)27-17(18,19)20/h3-9H,1-2H3,(H3,21,22,23,24,25)
• InChI Key： PRJVFEDDKIYFKT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)OC1C=CC(=CC=1C)NC(NC(NC)=O)=O

Computed Properties

• Exact Mass: 399.08600
• Monoisotopic Mass: 399.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.36
• Refractive Index: 1.563
• PSA: 104.76000
• LogP: 5.71490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers